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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Apiezon L grease,

focusing on its shelf life after opening, key physical and chemical properties, and the

experimental protocols for their evaluation. This document is intended to serve as a valuable

resource for professionals in research, scientific, and drug development fields where high-

vacuum applications are critical.

Shelf Life of Apiezon L Grease
Apiezon L is a hydrocarbon-based, silicone and halogen-free ultra-high vacuum grease

renowned for its extremely low vapor pressure.[1][2][3][4][5][6] Understanding its shelf life is

crucial for maintaining the integrity of high-vacuum systems.

Unopened Containers: The manufacturer, M&I Materials, specifies a shelf life of ten years from

the date of manufacture for Apiezon L grease in its original, unopened packaging when stored

at ambient temperatures (10 to 30°C).[7]

Opened Containers: Once the packaging is opened, a definitive shelf life cannot be provided by

the manufacturer.[1] This is primarily due to Apiezon L grease's inherent "gettering" properties,

which means it readily absorbs airborne vapors, particularly water and hydrocarbons.[1] This

absorption can compromise the grease's excellent vapor pressure characteristics.[1] However,

with proper handling, a long service life can be expected.[1] To maximize the life of opened

Apiezon L grease, it is imperative to recap the tube immediately after use and store it in an
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environment free from volatile substances.[1][8] Apart from the absorption of volatiles, the

grease is chemically stable, and other significant changes to its properties are not anticipated

over the long term.[1]

Quantitative Data on Apiezon L Grease Properties
The following tables summarize the key quantitative properties of fresh Apiezon L grease.

These values are critical for assessing its suitability for specific applications and for monitoring

any changes over time after the container has been opened.

Table 1: Vapor Pressure and Outgassing Characteristics

Property Value Test Method

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr -

Total Mass Loss (TML) <1.0% ASTM E595

Collected Volatile

Condensable Materials

(CVCM)

<0.1% ASTM E595

Data sourced from multiple technical data sheets.[4][9][10]

Table 2: Physical and Mechanical Properties

Property Value Test Method

Dropping Point 42 to 52°C ASTM D566

Typical Working Temperature

Range
10 to 30°C -

Relative Density @ 20°C 0.896 -

Lubricity (4 Ball Test) 150 kg ASTM D2596

Data sourced from multiple technical data sheets.[4][9][10]
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Table 3: Thermal and Electrical Properties

Property Value

Viscosity of Molten Grease @ 50°C 766 cSt

Viscosity of Molten Grease @ 100°C 62.3 cSt

Coefficient of Expansion per °C (20-30°C) 0.00076

Thermal Conductivity @ 20°C 0.194 W/m°C

Volume Resistivity 1.2 x 10¹⁶ Ω cm

Permittivity 2.3

Loss Tangent <0.0001

Surface Breakdown at Flash Over 24 kV

Electrical Strength 730 V/mil

Data sourced from multiple technical data sheets.[4][9][11]

Experimental Protocols for Property Evaluation
To ensure the continued performance of Apiezon L grease, particularly after its container has

been opened, periodic testing of its key properties may be necessary. The following are

detailed methodologies for the key experiments cited.

Outgassing Characteristics (ASTM E595-15)
This test method is a screening technique to determine the total mass loss (TML) and collected

volatile condensable materials (CVCM) from a material when exposed to a vacuum

environment.[12][13][14][15][16]

Experimental Workflow:

ASTM E595 Experimental Workflow

Methodology:
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Sample Conditioning: The Apiezon L grease sample is conditioned at 23°C and 50% relative

humidity for 24 hours.[16]

Initial Mass Measurement: The initial mass of the conditioned sample is accurately

measured.[12]

Vacuum Exposure: The sample is placed in a vacuum chamber which is then evacuated to a

pressure of less than 7 x 10⁻³ Pa. The sample is heated to 125°C for 24 hours.[14][15]

Volatile Condensation: During the heating phase, any outgassed volatile materials are

condensed on a collector plate maintained at 25°C.[14]

Final Mass Measurement: After 24 hours, the apparatus is cooled, and the chamber is

vented with a dry, inert gas. The final mass of the sample and the mass of the collector plate

are measured.[16]

Calculation:

TML (%) is calculated as the percentage of the initial sample mass that was lost during the

test.

CVCM (%) is calculated as the percentage of the initial sample mass that condensed on

the collector plate.

Lubricity - Extreme Pressure Properties (ASTM D2596-
10)
This test method determines the load-carrying properties of lubricating greases using the Four-

Ball Extreme-Pressure (EP) Tester.[17][18][19][20] It provides a measure of the grease's ability

to prevent wear under high loads.
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Test Setup

Test Procedure

Results

Assemble four-ball test configuration

Apply Apiezon L grease to the steel balls

Rotate top ball at 1770 rpm

Apply increasing load in series of 10s tests

Monitor for seizure and welding

Determine Weld PointMeasure wear scars on stationary balls

Calculate Load-Wear Index

Click to download full resolution via product page

ASTM D2596 Experimental Workflow

Methodology:
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Apparatus Setup: The Four-Ball EP Tester is assembled with one steel ball positioned to

rotate against three stationary steel balls held in a cup.[19]

Sample Application: The test cup is filled with Apiezon L grease, ensuring the stationary balls

are completely covered.

Test Execution: The top ball is rotated at a speed of 1770 ± 60 rpm. A series of 10-second

tests are conducted with incrementally increasing loads until the balls weld together.[20]

Data Collection: The load at which welding occurs is recorded as the Weld Point. After each

run at loads below the weld point, the wear scars on the three stationary balls are measured.

Calculation: The Load-Wear Index (LWI) is calculated based on the wear scar diameters and

the applied loads.

Kinematic Viscosity (ASTM D445-17)
This method determines the kinematic viscosity of liquid petroleum products by measuring the

time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

[2][5][21][22][23] For Apiezon L grease, this test would be performed on the molten grease at a

specified temperature.
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Preparation

Measurement

Calculation

Melt Apiezon L grease at a controlled temperature

Select a calibrated glass capillary viscometer

Charge the viscometer with the molten grease

Equilibrate in a constant temperature bath

Measure the flow time of the grease

Calculate kinematic viscosity using the viscometer constant

Click to download full resolution via product page

ASTM D445 Experimental Workflow

Methodology:

Sample Preparation: A sample of Apiezon L grease is heated to the desired test temperature

(e.g., 50°C or 100°C) until it is completely molten and free of air bubbles.
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Viscometer Selection: A calibrated glass capillary viscometer suitable for the expected

viscosity range is selected.

Measurement:

The viscometer is charged with the molten grease.

The charged viscometer is placed in a constant temperature bath until it reaches thermal

equilibrium.

The time taken for the grease to flow between two marked points on the viscometer is

accurately measured.[5]

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.

Vapor Pressure Measurement (Knudsen Effusion
Method)
The Knudsen effusion method is a technique used to determine the vapor pressure of materials

with low volatility.[24][25][26][27][28]

Logical Relationship of Factors:
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Knudsen Cell Experimental Conditions

Measurement

Calculation

Apiezon L Grease Sample

Rate of Mass Loss (dm/dt)

effuses through

Orifice of known area High Vacuum

into

Controlled Temperature

at

Vapor Pressure (P)

is used to calculate

Click to download full resolution via product page

Knudsen Effusion Method Principle

Methodology:

Sample Placement: A small sample of Apiezon L grease is placed in a Knudsen cell, which is

a container with a small, well-defined orifice.[24][26]

Vacuum and Temperature Control: The cell is placed in a high-vacuum chamber and heated

to a precise, constant temperature.[24][26]

Mass Loss Measurement: As the grease molecules effuse through the orifice into the

vacuum, the rate of mass loss of the cell is measured over time using a sensitive

microbalance.[24][26]

Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the

area of the orifice, the temperature, and the molar mass of the substance using the Knudsen

equation.[26]
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Conclusion
While the shelf life of unopened Apiezon L grease is well-defined, the performance of the

grease after the container has been opened is dependent on proper storage and handling to

minimize the absorption of atmospheric volatiles. For critical applications, periodic verification

of key properties such as vapor pressure, outgassing characteristics, and lubricity is

recommended. The standardized experimental protocols outlined in this guide provide a

framework for conducting such evaluations, ensuring the continued reliability of Apiezon L

grease in demanding research and development environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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